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Compound of Interest

Compound Name: AZ12672857

Cat. No.: B8134273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation and use of

AZ12672857, a potent inhibitor of EphB4 and Src kinases, in common laboratory assays.

Introduction to AZ12672857
AZ12672857 is an orally active small molecule inhibitor targeting the EphB4 receptor tyrosine

kinase and Src family kinases. Due to its role in critical signaling pathways, it is a valuable tool

for research in areas such as oncology, angiogenesis, and developmental biology.

Quantitative Data Summary
A summary of the key quantitative data for AZ12672857 is presented in the table below for

easy reference.
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Property Value Source

Molecular Weight 486.57 g/mol [1][2]

Formula C₂₆H₃₀N₈O₂ [1][2]

CAS Number 945396-55-4 [1][2]

Appearance Solid [2]

Solubility (DMSO) ≥ 25 mg/mL (≥ 51.38 mM) [1][2]

IC₅₀ (EphB4) 1.3 nM [1][2]

IC₅₀ (c-Src) 2 nM [2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][2]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1][2]

Experimental Protocols
Preparation of AZ12672857 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of AZ12672857 in DMSO.

Materials:

AZ12672857 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:
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Allow the AZ12672857 powder to equilibrate to room temperature before opening the vial.

Calculate the required amount of DMSO to achieve a 10 mM stock solution. For example, to

prepare 1 mL of a 10 mM stock, dissolve 4.87 mg of AZ12672857 in 1 mL of DMSO.

Add the calculated volume of DMSO to the vial of AZ12672857.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or

sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.

Workflow for Stock Solution Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b8134273?utm_src=pdf-body
https://www.benchchem.com/product/b8134273?utm_src=pdf-body
https://www.benchchem.com/product/b8134273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8134273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Dissolution

Storage

Equilibrate AZ12672857
to Room Temperature

Calculate DMSO Volume
for 10 mM Stock

Add DMSO to Powder

Vortex/Sonicate
to Dissolve

Aliquot into
Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing AZ12672857 stock solution.

Cell Viability and Proliferation Assay (MTT Assay)
This protocol outlines the use of AZ12672857 in an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) assay to determine its effect on cell viability and proliferation.
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Materials:

Cells of interest (e.g., cancer cell line expressing EphB4)

Complete cell culture medium

96-well cell culture plates

AZ12672857 stock solution (10 mM in DMSO)

MTT solution (5 mg/mL in PBS, sterile filtered)

Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

Multi-well plate reader

Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight to

allow for attachment.

Prepare serial dilutions of AZ12672857 in complete cell culture medium from the 10 mM

stock solution. Ensure the final DMSO concentration is consistent across all wells and does

not exceed 0.5%.

Remove the medium from the cells and add 100 µL of the prepared AZ12672857 dilutions to

the respective wells. Include vehicle control (DMSO) and untreated control wells.

Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple

formazan crystals are visible.

Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the

formazan crystals.

Incubate the plate in the dark at room temperature for at least 2 hours.
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Measure the absorbance at 570 nm using a multi-well plate reader.

Calculate the percentage of cell viability relative to the vehicle control.

Western Blot for EphB4 Phosphorylation
This protocol describes the detection of phosphorylated EphB4 (p-EphB4) in cell lysates by

Western blotting to assess the inhibitory activity of AZ12672857.

Materials:

Cells expressing EphB4

AZ12672857

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF membrane

Blocking buffer (e.g., 5% BSA in TBST)

Primary antibodies: anti-phospho-EphB4 (Tyr specific) and anti-total-EphB4

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Plate and treat cells with various concentrations of AZ12672857 for the desired time.

Lyse the cells with ice-cold lysis buffer containing protease and phosphatase inhibitors.
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Determine the protein concentration of each lysate using a BCA assay.

Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

Incubate the membrane with the anti-phospho-EphB4 primary antibody overnight at 4°C.

Wash the membrane with TBST and then incubate with the HRP-conjugated secondary

antibody for 1 hour at room temperature.

Wash the membrane again and develop the blot using a chemiluminescent substrate.

Capture the image using an appropriate imaging system.

To normalize for protein loading, the membrane can be stripped and re-probed with an anti-

total-EphB4 antibody.

Signaling Pathways
AZ12672857 exerts its biological effects by inhibiting the kinase activity of EphB4 and Src,

thereby modulating their downstream signaling pathways.

EphB4 Signaling Pathway
EphB4 is a receptor tyrosine kinase that, upon binding to its ligand ephrin-B2, initiates a

signaling cascade involved in cell proliferation, migration, and angiogenesis. Inhibition of

EphB4 by AZ12672857 blocks these downstream effects.
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Caption: Inhibition of the EphB4 signaling pathway by AZ12672857.

Src Kinase Signaling Pathway
Src is a non-receptor tyrosine kinase that plays a crucial role in various cellular processes,

including cell growth, differentiation, and survival. AZ12672857 inhibits Src, leading to the

downregulation of these pathways.
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Caption: Inhibition of the Src kinase signaling pathway by AZ12672857.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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